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Abstract

This technical guide provides a comprehensive overview of the structural analysis of
Vinclozolin M2, a biologically active metabolite of the fungicide Vinclozolin. Vinclozolin M2, also
known by its chemical name 3',5'-dichloro-2-hydroxy-2-methylbut-3-enanilide, is a significant
contributor to the anti-androgenic effects observed after exposure to the parent compound.
This document collates available data on its chemical properties, analytical methodologies for
its detection and quantification, and its metabolic context. While extensive spectroscopic and
crystallographic data for Vinclozolin M2 are not readily available in the public domain, this guide
presents the known structural information and outlines the experimental protocols typically
employed for such analyses.

Introduction

Vinclozolin is a dicarboximide fungicide that has been widely used in agriculture. Its
environmental and biological significance stems from its endocrine-disrupting properties, which
are primarily mediated by its metabolites. Among these, metabolite M2 (and M1) has been
identified as a potent antagonist of the androgen receptor.[1][2][3] Understanding the precise
three-dimensional structure of Vinclozolin M2 is crucial for elucidating its mechanism of action
at the molecular level, designing further toxicological studies, and developing potential
therapeutic interventions or bioremediation strategies. This guide aims to provide a detailed
summary of the current knowledge regarding the structural characteristics of Vinclozolin M2.
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Chemical and Physical Properties

A summary of the key chemical and physical properties of Vinclozolin M2 is presented in Table
1. This information is fundamental for any experimental work involving this compound, from
designing analytical methods to interpreting biological assays.

Property Value Reference

] 3',5'-dichloro-2-hydroxy-2-
Chemical Name . [4]
methylbut-3-enanilide

N-(3,5-dichlorophenyl)-2-

hydroxy-2-methyl-3- [5]

butenamide

CAS Number 83792-61-4 [4]

Molecular Formula C11H11CI2NO2 [4]

Molecular Weight 260.12 g/mol [4]
C=CC(C)

Canonical SMILES (C(=O)NC1=CC(=CC(=C1)CI) [5]
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Metabolic Pathway of Vinclozolin to M2

Vinclozolin undergoes metabolic transformation in biological systems to produce several
metabolites, with M1 and M2 being of particular interest due to their anti-androgenic activity.
The formation of M2 from Vinclozolin is a key step in the bioactivation of this fungicide.
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Vinclozolin Hydrolysis Metabolite M1 Decarboxylation Metabolite M2
(2-[[(3,5-dichlorophenyl)-carbamoyl]oxy]-2-methyl-3-butenoic acid) (3',5'-dichloro-2-hydroxy-2-methylbut-3-enanilide)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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